Cas no 160088-54-0 (5-Chloro-4-methoxy-2-nitroaniline)

• Product Name: 5-Chloro-4-methoxy-2-nitroaniline
• CAS No: 160088-54-0
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• MDL: MFCD17167326
• CID: 1078936
• PubChem ID: 10104325
• Update Time: 2025-05-22

5-Chloro-4-methoxy-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-methoxy-2-nitroaniline
• 4-Amino-2-chloro-5-nitroanisole
• 5-Chlor-2-nitro-p-anisidin
• 5-Chlor-4-methoxy-2-nitro-anilin
• 5-chloro-4-methoxy-2-nitro-aniline
• AG-L-22205
• chloromethoxynitroaniline
• CTK4D0321
• SureCN1291738
• 5-Chloro-4-methoxy-2-nitro-phenylamine
• 2-AMINO-4-CHLORO-5-METHOXYNITROBENZENE
• 4-Amino-2-chloro-5-nitroanisole, 2-Amino-4-chloro-5-methoxynitrobenzene
• MFCD17167326
• DTXSID40435635
• 5-chloro-4-methoxy-2-nitro-phenylarnine
• ZQLCLMUXVDGVAP-UHFFFAOYSA-N
• CS-0318477
• 160088-54-0
• C7H7ClN2O3
• SCHEMBL1291738
• A883243
• Benzenamine, 5-chloro-4-methoxy-2-nitro-
• 5-Chloro-4-methoxy-2-nitroaniline 95+%
• DB-263538
• KE-5001
• 5-chloro-4-methoxy-2-nitrophenylamine
• AKOS015848504
• J-517364
• E86826
• SB34003

• MDL： MFCD17167326
• Inchi： 1S/C7H7ClN2O3/c1-13-7-3-6(10(11)12)5(9)2-4(7)8/h2-3H,9H2,1H3
• InChI Key： ZQLCLMUXVDGVAP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 202.01461
• Monoisotopic Mass: 202.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 78.39

5-Chloro-4-methoxy-2-nitroaniline Security Information

• HazardClass：IRRITANT

Additional information on 5-Chloro-4-methoxy-2-nitroaniline

5-Chloro-4-methoxy-2-nitroaniline (CAS No. 160088-54-0): Properties, Applications, and Market Insights

5-Chloro-4-methoxy-2-nitroaniline (CAS No. 160088-54-0) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, serves as a crucial intermediate in the synthesis of various dyes, pigments, and pharmaceutical agents. Its chemical formula, C₇H₇ClN₂O₃, highlights the presence of functional groups such as chloro, methoxy, and nitro, which contribute to its reactivity and versatility.

The physical and chemical properties of 5-Chloro-4-methoxy-2-nitroaniline make it a valuable component in synthetic chemistry. It typically appears as a yellow to orange crystalline powder with a melting point ranging between 120-125°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO). These properties are critical for its applications in industrial processes, where precise control over solubility and reactivity is required.

One of the most prominent applications of 5-Chloro-4-methoxy-2-nitroaniline is in the production of azo dyes. Azo dyes, known for their vibrant colors and stability, are widely used in textiles, printing, and food coloring. The nitro and amino groups in this compound facilitate diazotization reactions, a key step in azo dye synthesis. Additionally, researchers are exploring its potential in pharmaceutical intermediates, particularly in the development of antimicrobial and anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds.

In recent years, the market demand for 5-Chloro-4-methoxy-2-nitroaniline has surged, driven by advancements in the dye and pharmaceutical sectors. The compound's role in sustainable dye production has become particularly relevant, as industries seek eco-friendly alternatives to traditional synthetic dyes. Furthermore, its utility in pharmaceutical research has expanded, with studies focusing on its derivatives for potential drug candidates. This trend is reflected in the increasing number of patents and research publications referencing CAS No. 160088-54-0.

From a safety and handling perspective, 5-Chloro-4-methoxy-2-nitroaniline requires standard laboratory precautions. While it is not classified as a hazardous material under most regulatory frameworks, proper storage in a cool, dry place and the use of personal protective equipment (PPE) are recommended. Its stability under normal conditions makes it a reliable choice for industrial applications, though users should always refer to the material safety data sheet (MSDS) for detailed guidelines.

The future prospects for 5-Chloro-4-methoxy-2-nitroaniline are promising, with ongoing research into its potential applications. Innovations in green chemistry are likely to enhance its appeal, particularly in reducing the environmental impact of dye synthesis. Additionally, the pharmaceutical industry's continuous quest for new intermediates may further elevate its importance. As such, this compound remains a focal point for chemists and researchers aiming to bridge the gap between industrial needs and sustainable practices.

For those seeking high-quality 5-Chloro-4-methoxy-2-nitroaniline, it is essential to source the compound from reputable suppliers who adhere to stringent quality control measures. Purity levels, typically exceeding 98%, are crucial for ensuring consistent performance in both research and industrial settings. With its diverse applications and growing relevance, CAS No. 160088-54-0 stands as a testament to the dynamic nature of chemical innovation.